N'-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylpropane-1,3-diamine

Specification

• Molecular Formula: C16H20ClFN2O
• Molecular Weight: 310.79 g/mol
• IUPAC Name: N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-N',N'-dimethylpropane-1,3-diamine
• Standard InChI: InChI=1S/C16H20ClFN2O/c1-20(2)9-3-8-19-11-13-5-7-16(21-13)12-4-6-15(18)14(17)10-12/h4-7,10,19H,3,8-9,11H2,1-2H3
• Standard InChI Key: YIQFCULBVMFGTR-UHFFFAOYSA-N
• SMILES: CN(C)CCCNCC1=CC=C(O1)C2=CC(=C(C=C2)F)Cl
• Canonical SMILES: CN(C)CCCNCC1=CC=C(O1)C2=CC(=C(C=C2)F)Cl

Introduction

The compound N'-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylpropane-1,3-diamine is a complex organic molecule that combines a furan ring with a chloro-fluorophenyl group attached to a propane-1,3-diamine backbone. This compound is not directly referenced in the provided search results, but its components and similar structures can offer insights into its potential properties and applications.

Molecular Formula and Weight

To deduce the molecular formula and weight of N'-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylpropane-1,3-diamine, we can break it down into its components:

• The 3-chloro-4-fluorophenylfuran-2-ylmethyl part has a formula similar to C14H10ClFNO (without the amine group attached).

• N,N-dimethylpropane-1,3-diamine has a formula of C5H14N2.

Combining these, we get a molecular formula of approximately C19H24ClFN3. The molecular weight can be estimated by summing the atomic weights of its components: approximately 371 g/mol.

N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]propan-1-amine

This compound, with a molecular formula of C14H15ClFNO, has a molecular weight of 267.72 g/mol. It shares a similar furan and chloro-fluorophenyl structure but lacks the N,N-dimethylpropane-1,3-diamine backbone.

N,N-Dimethyl-1,3-propanediamine

This compound, with a molecular formula of C5H14N2, is a colorless to pale yellow liquid with a strong amine odor. It is soluble in water and organic solvents, making it versatile for various applications.

Potential Applications and Research Findings

Given the absence of direct information on N'-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylpropane-1,3-diamine, potential applications can be inferred from similar compounds:

• Pharmaceutical Synthesis: Compounds with similar structures may be used in pharmaceutical synthesis due to their complex organic frameworks.

• Chemical Reactions: The presence of amine groups suggests potential use in alkylation and acylation reactions.

Potential Applications

Application	Description
Pharmaceutical Synthesis	Complex organic frameworks suitable for drug synthesis
Chemical Reactions	Amine groups enable participation in alkylation and acylation reactions